Cas no 2228235-85-4 (1-(2-methyl-2H-indazol-3-yl)cyclopentan-1-amine)

• Product Name: 1-(2-methyl-2H-indazol-3-yl)cyclopentan-1-amine
• CAS No: 2228235-85-4
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 6212661
• PubChem ID: 165614937
• Update Time: 2025-06-11

1-(2-methyl-2H-indazol-3-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-2H-indazol-3-yl)cyclopentan-1-amine
• EN300-1802752
• 2228235-85-4

• Inchi： 1S/C13H17N3/c1-16-12(13(14)8-4-5-9-13)10-6-2-3-7-11(10)15-16/h2-3,6-7H,4-5,8-9,14H2,1H3
• InChI Key： JJOWPUHZYJOYAO-UHFFFAOYSA-N
• SMILES： NC1(C2=C3C=CC=CC3=NN2C)CCCC1

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2-methyl-2H-indazol-3-yl)cyclopentan-1-amine

Professional Introduction to 1-(2-methyl-2H-indazol-3-yl)cyclopentan-1-amine (CAS No: 2228235-85-4)

1-(2-methyl-2H-indazol-3-yl)cyclopentan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 2228235-85-4, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The molecular structure of this compound incorporates a cyclopentanamine moiety linked to a substituted indazole ring, which suggests a rich chemical space for interaction with biological targets.

The indazole moiety, specifically the 2-methyl-2H-indazol-3-yl group, is a key feature that distinguishes this compound from others in its class. Indazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the methyl group at the 2-position of the indazole ring may influence the electronic properties of the molecule, potentially enhancing its binding affinity to specific biological targets. This structural characteristic makes 1-(2-methyl-2H-indazol-3-yl)cyclopentan-1-amine a valuable scaffold for drug discovery efforts.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases such as cancer and neurological disorders. The cyclopentanamine portion of the molecule provides a flexible and adaptable scaffold that can be modified to optimize pharmacokinetic and pharmacodynamic properties. This structural motif is also found in several approved drugs, which underscores its potential for further medicinal chemistry applications.

One of the most exciting aspects of 1-(2-methyl-2H-indazol-3-yl)cyclopentan-1-amine is its potential as a lead compound for the development of new drugs. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes, making it a candidate for treating conditions such as inflammation and metabolic disorders.

The synthesis of 1-(2-methyl-2H-indazol-3-yl)cyclopentan-1-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The indazole ring is typically synthesized via condensation reactions, while the cyclopentanamine moiety can be introduced through nucleophilic substitution or other coupling strategies. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired connectivity between the indazole and cyclopentanamine units.

The pharmacological evaluation of 1-(2-methyl-2H-indazol-3-yl)cyclopentan-1-amine has been conducted using both in vitro and in vivo models. In vitro studies have revealed promising binding affinities to several target proteins, indicating potential therapeutic activity. In vivo studies have further supported these findings by demonstrating favorable pharmacokinetic profiles and evidence of biological efficacy in animal models of disease. These results have positioned this compound as a strong candidate for further development into a novel therapeutic agent.

The future direction of research on 1-(2-methyl-2H-indazol-3-yl)cyclopentan-1-amine will likely focus on optimizing its chemical structure to enhance its biological activity and reduce potential side effects. This may involve modifications to the indazole ring or the cyclopentanamine moiety to improve drug-like properties such as solubility, bioavailability, and metabolic stability. Additionally, computational modeling techniques will be employed to predict how structural changes will affect the compound's interactions with biological targets.

Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in advancing the development of 1-(2-methyl-2H-indazol-3-y lcyclopentan -1 -amine into a viable therapeutic option. Such partnerships can leverage complementary expertise in synthetic chemistry, pharmacology, and drug development to accelerate the translation of laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like 1-(2-methyl -2H-indazol -3 -yl)cyclopentan -1 -amine will play an increasingly important role in addressing unmet medical needs.